Cas no 62584-79-6 (Benzonitrile, 4-[3-(2-naphthalenyl)-3-oxopropyl]-)

• Product Name: Benzonitrile, 4-[3-(2-naphthalenyl)-3-oxopropyl]-
• CAS No: 62584-79-6
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• CID: 439126
• PubChem ID: 12340097
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(2-naphthalenyl)-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(2-naphthalenyl)-3-oxopropyl]-
• 4-(3-naphthalen-2-yl-3-oxopropyl)benzonitrile
• DTXSID90491862
• 4-[3-(Naphthalen-2-yl)-3-oxopropyl]benzonitrile
• 62584-79-6

• Inchi： 1S/C20H15NO/c21-14-16-7-5-15(6-8-16)9-12-20(22)19-11-10-17-3-1-2-4-18(17)13-19/h1-8,10-11,13H,9,12H2
• InChI Key： UVNGRNVRKKRSQQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)CCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 285.11545
• Monoisotopic Mass: 285.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86